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Compound of Interest

Compound Name: 2-Chloropropan-1-ol

Cat. No.: B1217905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-chloropropan-1-
ol in water and a range of common organic solvents. The information presented herein is

intended to support research and development activities where 2-chloropropan-1-ol is utilized

as a reagent, intermediate, or solvent.

Core Concepts in Solubility
The solubility of a substance is a fundamental physicochemical property that dictates its utility

in various chemical processes, from reaction kinetics to purification and formulation. The

solubility of 2-chloropropan-1-ol is governed by its molecular structure, which features both a

polar hydroxyl (-OH) group capable of hydrogen bonding and a nonpolar chloropropyl group.

This amphiphilic nature results in a nuanced solubility profile, with significant miscibility in both

polar and nonpolar environments.

The presence of the hydroxyl group facilitates strong intermolecular hydrogen bonds with polar

solvents, particularly water, leading to moderate aqueous solubility.[1] Conversely, the alkyl

halide component of the molecule allows for favorable van der Waals interactions with nonpolar

organic solvents, contributing to its high solubility in such media.[1]
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The following table summarizes the available quantitative and qualitative solubility data for 2-
chloropropan-1-ol in water and various organic solvents. Due to a lack of extensive published

quantitative data for all organic solvents, qualitative descriptors are provided based on

available chemical literature.

Solvent
Chemical
Formula

Type
Solubility of 2-
Chloropropan-
1-ol

Temperature
(°C)

Water H₂O Polar Protic 115 g/L 25

Methanol CH₃OH Polar Protic
Sparingly

Soluble[2]
Not Specified

Ethanol C₂H₅OH Polar Protic
Soluble /

Miscible[3]
Not Specified

Acetone C₃H₆O Polar Aprotic Highly Soluble[1] Not Specified

Ethyl Acetate C₄H₈O₂ Polar Aprotic Highly Soluble[1] Not Specified

Diethyl Ether (C₂H₅)₂O Nonpolar Soluble[4] Not Specified

Chloroform CHCl₃ Nonpolar
Slightly

Soluble[2]
Not Specified

Factors Influencing Solubility
Several factors can influence the solubility of 2-chloropropan-1-ol:

Temperature: Generally, the solubility of liquids in other liquids increases with temperature.[1]

pH: As a neutral compound, the solubility of 2-chloropropan-1-ol is not significantly affected

by pH changes within a typical range.[1]

Presence of Other Solutes: The addition of salts or other organic molecules to the solvent

can either increase or decrease the solubility of 2-chloropropan-1-ol through "salting-in" or

"salting-out" effects.[1]
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Experimental Protocols for Solubility Determination
The following protocols describe standard methodologies for the qualitative and quantitative

determination of the solubility of a liquid analyte such as 2-chloropropan-1-ol.

Qualitative Solubility Assessment (Miscibility Test)
This method provides a rapid determination of whether a liquid is soluble, partially soluble, or

insoluble in a given solvent.

Materials:

2-Chloropropan-1-ol

Solvent of interest (e.g., water, ethanol, hexane)

Small, clear glass test tubes with stoppers

Pipettes or graduated cylinders

Vortex mixer

Procedure:

Add 1 mL of the solvent to a clean, dry test tube.

Add 1 mL of 2-chloropropan-1-ol to the same test tube.

Stopper the test tube and vortex for 30-60 seconds to ensure thorough mixing.

Allow the mixture to stand for at least 5 minutes and observe.

Observation:

Miscible (Soluble): A single, clear, homogeneous phase is observed.

Partially Miscible (Partially Soluble): The solution appears cloudy or forms an emulsion

that does not separate completely.
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Immiscible (Insoluble): Two distinct layers are observed.

Quantitative Solubility Determination (Isothermal Shake-
Flask Method)
This method is a standard procedure for accurately determining the solubility of a compound in

a solvent at a specific temperature.

Materials:

2-Chloropropan-1-ol

Solvent of interest

Thermostatically controlled shaker bath or incubator

Separatory funnel

Analytical balance

Gas chromatograph (GC) with a suitable column and detector (e.g., FID) or other

quantitative analytical instrumentation (e.g., HPLC, NMR)

Volumetric flasks and pipettes

Syringes and filters

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-chloropropan-1-ol to a known volume of the solvent in a

sealed flask. The excess is necessary to ensure that a saturated solution is formed.

Place the flask in a thermostatically controlled shaker bath set to the desired temperature

(e.g., 25 °C).
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Equilibrate the mixture for a sufficient period (typically 24-48 hours) to ensure that

equilibrium is reached. The shaking ensures good mixing and facilitates the dissolution

process.

Phase Separation:

After equilibration, stop the shaking and allow the mixture to stand undisturbed in the

temperature-controlled bath for several hours to allow for complete phase separation.

Carefully withdraw an aliquot of the clear, saturated solvent phase using a syringe. It is

crucial to avoid disturbing the undissolved 2-chloropropan-1-ol layer. A syringe filter can

be used to remove any suspended micro-droplets.

Analysis:

Accurately weigh the collected aliquot of the saturated solution.

Prepare a series of standard solutions of 2-chloropropan-1-ol in the same solvent with

known concentrations.

Analyze the standard solutions and the saturated solution aliquot using a calibrated

analytical method, such as gas chromatography.

Construct a calibration curve from the analysis of the standard solutions.

Determine the concentration of 2-chloropropan-1-ol in the saturated solution by

interpolating its response on the calibration curve.

Calculation of Solubility:

The solubility is expressed as the mass of solute per volume or mass of solvent (e.g., g/L,

g/100 g).

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of a liquid

compound like 2-chloropropan-1-ol.
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Caption: Workflow for determining the solubility of a liquid analyte.
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This guide provides a foundational understanding of the solubility of 2-chloropropan-1-ol,
supported by available data and standardized experimental protocols. For applications

requiring high precision, it is recommended to perform experimental verification of solubility

under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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